Cas no 1807243-23-7 (3-Cyano-2,6-diethylbenzoic acid)

• Product Name: 3-Cyano-2,6-diethylbenzoic acid
• CAS No: 1807243-23-7
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5011463
• Update Time: 2025-11-05

3-Cyano-2,6-diethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2,6-diethylbenzoic acid
• C(#N)C=1C(=C(C(=O)O)C(=CC1)CC)CC

• Inchi： 1S/C12H13NO2/c1-3-8-5-6-9(7-13)10(4-2)11(8)12(14)15/h5-6H,3-4H2,1-2H3,(H,14,15)
• InChI Key： PHNNDQLZGYRGCJ-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC=C(C#N)C=1CC)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.8
• Topological Polar Surface Area: 61.1

Additional information on 3-Cyano-2,6-diethylbenzoic acid

Recent Advances in the Study of 3-Cyano-2,6-diethylbenzoic Acid (CAS: 1807243-23-7) and Its Applications in Chemical Biology and Medicine

3-Cyano-2,6-diethylbenzoic acid (CAS: 1807243-23-7) has recently emerged as a compound of significant interest in the fields of chemical biology and medicinal chemistry. This aromatic carboxylic acid derivative, characterized by its cyano and diethyl substituents, has demonstrated promising potential in various applications, including drug discovery, enzyme inhibition, and as a building block for more complex molecular architectures. Recent studies have focused on elucidating its physicochemical properties, synthetic pathways, and biological activities, providing valuable insights for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a key intermediate in the synthesis of novel kinase inhibitors. The research team demonstrated that 3-cyano-2,6-diethylbenzoic acid could be efficiently converted into potent inhibitors targeting specific tyrosine kinases involved in cancer progression. The study highlighted the compound's optimal balance of lipophilicity and steric properties, which contribute to its favorable pharmacokinetic profile when incorporated into larger drug molecules.

In the realm of chemical biology, researchers have investigated the compound's ability to modulate protein-protein interactions. A recent Nature Chemical Biology publication reported that derivatives of 3-cyano-2,6-diethylbenzoic acid could selectively disrupt certain pathological protein complexes while sparing essential physiological interactions. This selectivity was attributed to the compound's unique electronic configuration and spatial arrangement of functional groups.

The synthetic accessibility of 3-cyano-2,6-diethylbenzoic acid has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an improved, scalable synthesis route with higher yields and reduced environmental impact. The new method employs catalytic cyanation and optimized ethylation conditions, addressing previous challenges in large-scale production of this valuable intermediate.

From a medicinal chemistry perspective, structure-activity relationship (SAR) studies have revealed that modifications to the cyano group or ethyl substituents can significantly alter the compound's biological activity. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest that 3-cyano-2,6-diethylbenzoic acid serves as a versatile scaffold for developing targeted therapeutics with tunable properties.

Recent computational studies have complemented experimental findings, with molecular docking simulations predicting high-affinity binding of 3-cyano-2,6-diethylbenzoic acid derivatives to several disease-relevant targets. These in silico analyses, combined with experimental validation, are accelerating the identification of promising lead compounds for further development.

Looking forward, researchers anticipate that 3-cyano-2,6-diethylbenzoic acid will continue to play an important role in drug discovery efforts, particularly in areas requiring selective modulation of challenging biological targets. Its combination of synthetic tractability and favorable physicochemical properties makes it an attractive starting point for medicinal chemistry programs across multiple therapeutic areas.